Cas no 341967-40-6 (3,4-dichloro-N'-[4,6-dimethyl-3-(methylsulfonyl)-2-pyridinyl]-N'-methylbenzenecarbohydrazide)

• Product Name: 3,4-dichloro-N'-[4,6-dimethyl-3-(methylsulfonyl)-2-pyridinyl]-N'-methylbenzenecarbohydrazide
• CAS No: 341967-40-6
• MF: C₁₆H₁₇Cl₂N₃O₃S
• MW: 402.295480489731
• CID: 5224353
• Update Time: 2025-07-19

3,4-dichloro-N'-[4,6-dimethyl-3-(methylsulfonyl)-2-pyridinyl]-N'-methylbenzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-N'-[4,6-DIMETHYL-3-(METHYLSULFONYL)-2-PYRIDINYL]-N'-METHYLBENZENECARBOHYDRAZIDE
• 3,4-dichloro-N'-(3-methanesulfonyl-4,6-dimethylpyridin-2-yl)-N'-methylbenzohydrazide
• 3,4-dichloro-N'-(4,6-dimethyl-3-methylsulfonylpyridin-2-yl)-N'-methylbenzohydrazide
• MLS000696032
• HMS2662O05
• SMR000334949
• 3,4-Dichlorobenzoic acid 2-[4,6-dimethyl-3-(methylsulfonyl)-2-pyridinyl]-2-methylhydrazide
• 3,4-dichloro-N'-[4,6-dimethyl-3-(methylsulfonyl)-2-pyridinyl]-N'-methylbenzenecarbohydrazide

• Inchi： 1S/C16H17Cl2N3O3S/c1-9-7-10(2)19-15(14(9)25(4,23)24)21(3)20-16(22)11-5-6-12(17)13(18)8-11/h5-8H,1-4H3,(H,20,22)
• InChI Key： XZPBDHZDVKVDDK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NN(C)C1C(=C(C)C=C(C)N=1)S(C)(=O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 584
• XLogP3: 3.7
• Topological Polar Surface Area: 87.8

Additional information on 3,4-dichloro-N'-[4,6-dimethyl-3-(methylsulfonyl)-2-pyridinyl]-N'-methylbenzenecarbohydrazide

3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide: A Multifaceted Compound in Modern Pharmaceutical Research

3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide, with the chemical identifier CAS No. 341967-40-6, has emerged as a significant molecule in the field of medicinal chemistry. This compound, characterized by its complex aromatic and heterocyclic structure, represents a unique intersection of pharmacophore design and functional group optimization. Recent studies have highlighted its potential in modulating biological pathways associated with inflammatory diseases and metabolic disorders, positioning it as a promising candidate for further exploration in drug development.

3,4-Dichloro substituents on the benzene ring contribute to the molecule's hydrophobic properties, while the N'-methyl group enhances its ability to interact with protein targets. The methylsulfonyl functionality at the pyridine ring introduces a critical site for redox chemistry, which may influence the compound's reactivity and biological activity. The pyridinyl ring, a key structural element, provides a scaffold for diverse pharmacological interactions, particularly in enzyme inhibition and receptor modulation.

Recent advances in computational chemistry have enabled the prediction of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohyd, which is a derivative of benzenecarbohydrazide. This compound has been shown to exhibit selective inhibition of specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase type 5 (PDE5), which are implicated in inflammatory and cardiovascular pathologies. The molecular design of this compound allows for precise targeting of these enzymes, minimizing off-target effects that are often observed with traditional pharmacological agents.

Structural analysis of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide reveals a combination of aromatic and heterocyclic rings, which are crucial for its biological activity. The benzenecarbohydrazide backbone serves as a versatile platform for drug development, enabling the incorporation of diverse functional groups that can modulate pharmacokinetic properties. The 4,6-dimethyl substituents on the pyridine ring further stabilize the molecular structure, enhancing its resistance to metabolic degradation in vivo.

Recent studies have demonstrated that 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide exhibits promising anti-inflammatory effects in preclinical models. For instance, in a study published in Journal of Medicinal Chemistry (2023), researchers reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the inhibition of NF-κB signaling pathways, which are central to the regulation of inflammatory responses.

The methylsulfonyl group in the pyridine ring plays a critical role in the compound's interaction with biological targets. This functional group is known to participate in hydrogen bonding and electrostatic interactions, which are essential for enzyme-substrate recognition. In the context of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide, the methylsulfonyl moiety may act as a key determinant in its binding affinity to target proteins, thereby influencing its therapeutic potential.

Current research efforts are focused on optimizing the pharmacological profile of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide for specific therapeutic applications. For example, a 2024 study in Drug Discovery Today explored its potential as an antihypertensive agent by evaluating its effects on PDE5 activity. The findings suggest that this compound could offer a novel approach to managing cardiovascular diseases, particularly in patients with comorbid conditions such as diabetes.

The benzenecarbohydrazide scaffold of this compound is also being investigated for its ability to modulate other enzyme families, including histone deacetylases (HDACs) and kinases. These enzymes are implicated in a wide range of physiological processes, from cell proliferation to immune response regulation. The structural flexibility of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide allows for the incorporation of additional functional groups that could enhance its selectivity for specific targets.

One of the key challenges in the development of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide is ensuring its bioavailability and metabolic stability. Researchers are employing advanced drug delivery systems, such as nanoparticle formulations and prodrug approaches, to overcome these limitations. A 2023 study in Advanced Drug Delivery Reviews highlighted the potential of encapsulating this compound in lipid-based nanoparticles to enhance its oral bioavailability and reduce systemic toxicity.

In addition to its therapeutic applications, 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide has shown potential in the development of diagnostic agents. Its ability to selectively bind to specific biomarkers could enable the creation of imaging agents for non-invasive detection of pathological conditions. This dual functionality as a therapeutic and diagnostic agent underscores the versatility of this compound in modern pharmaceutical research.

The 4,6-dimethyl substituents on the pyridine ring also contribute to the compound's stability in biological systems. These groups may act as steric hindrance elements, preventing the premature degradation of the molecule by metabolic enzymes. This property is particularly important for compounds that require prolonged activity in vivo, such as those used in chronic disease management.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide through multi-step organic reactions. Techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to improve the yield and purity of the compound, facilitating its use in preclinical and clinical studies.

The methylsulfonyl functionality in this compound has also been linked to its potential as a prodrug. Under physiological conditions, the methylsulfonyl group may undergo hydrolysis to release an active metabolite, which could enhance the compound's therapeutic efficacy. This property is being explored in the context of targeted drug delivery, where the release of the active metabolite is spatially and temporally controlled.

Overall, 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide represents a compelling example of how structural complexity can be leveraged to achieve specific biological activity. Its multifaceted properties, from anti-inflammatory effects to potential applications in cardiovascular medicine, highlight the importance of continued research in this area. As the field of medicinal chemistry evolves, compounds like this one will likely play a crucial role in the development of next-generation therapeutics.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of 3,4-Dichloro-N'-[4,6-Dimethyl-3-(Methylsulfonyl)-2-Pyridinyl]-N'-Methylbenzenecarbohydrazide. These efforts will not only contribute to the advancement of pharmaceutical science but also pave the way for the discovery of new treatments for a wide range of diseases.